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Compound of Interest

Compound Name: Cumyl-inaca

Cat. No.: B14078581

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary: Cumyl-INACA (N-(1-methyl-1-phenyl-ethyl)-1H-indazole-3-carboxamide)
is a synthetic compound identified as a precursor for the synthesis of other potent synthetic
cannabinoids, such as 5F-CUMYL-PINACA and 4CN-CUMYL-BUTINACA.[1][2] As of June
2025, the pharmacological activity and potency of Cumyl-INACA itself remain unknown.[1][2]
Based on the characteristics of structurally similar synthetic cannabinoid precursors, it is
anticipated that Cumyl-INACA is either inactive or possesses low potency.[1][2]

Introduction

Cumyl-INACA has emerged in the landscape of new psychoactive substances (NPS) following
the class-wide ban on synthetic cannabinoids by China in July 2021.[1][2] Its primary
significance lies in its role as a chemical intermediate for the production of more complex and
pharmacologically active synthetic cannabinoid receptor agonists (SCRAS). This technical
guide synthesizes the currently available information on Cumyl-INACA, focusing on its identity
and the notable absence of pharmacological data.

Chemical and Legal Status
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Property Information Reference

N-(1-methyl-1-phenyl-
Formal Name ethyl)-1H-indazole-3- [1]
carboxamide

CAS Number 1631075-21-2 [1]

Chemical Formula C17H17N30O [1]

Molecular Weight 279.3 g/mol [1]
Not currently a scheduled

Legal Status (US) [1112]
substance

Pharmacological Activity: A Knowledge Gap

A comprehensive review of available scientific literature reveals a critical gap in the
understanding of Cumyl-INACA's direct pharmacological effects. To date, no in-vitro or in-vivo
studies have been published that characterize its binding affinity for cannabinoid receptors
(CB1 and CB2) or its functional activity as an agonist or antagonist.

The Center for Forensic Science Research & Education (CFSRE), in a new drug monograph
published in June 2025, explicitly states that the "activity and potency of CUMYL-INACA are
unknown".[1] The monograph further posits that, based on analogous precursor compounds,
Cumyl-INACA is "expected to be inactive or have low potency".[1][2]

Detection in Forensic Casework

Despite the lack of pharmacological data, Cumyl-INACA has been identified in toxicological
casework. The CFSRE reported its detection in one toxicology case, where it was found
alongside other synthetic cannabinoids, including 4CN-CUMYL-BUTINACA and 5F-ADB.[1][2]
This finding underscores its presence in the illicit drug market, likely as a component of
mixtures or as a precursor for end-user products.

The identification of Cumyl-INACA in forensic samples was confirmed through the analysis of
a reference standard from Cayman Chemical.[1] Analytical techniques such as Gas
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Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Quadrupole Time-
of-Flight Mass Spectrometry (LC-QTOF-MS) are utilized for its detection and confirmation.[1]

The Role of Cumyl-INACA as a Precursor

The primary significance of Cumyl-INACA from a pharmacological and toxicological
perspective is its role as a building block for other potent synthetic cannabinoids. The "cumyl"
group is a feature of several highly potent SCRAs. The synthesis of compounds like 5F-
CUMYL-PINACA and 4CN-CUMYL-BUTINACA can be achieved using Cumyl-INACA as a
starting material.[1][2]

Below is a simplified logical diagram illustrating the relationship of Cumyl-INACA to its more
potent derivatives.

Logical Relationship of Cumyl-INACA

Cumyl-INACA Precursor for Synthetic Cannabinoids

Click to download full resolution via product page

Caption: Logical flow from precursor to active compounds.

Conclusion and Future Research Directions

Currently, Cumyl-INACA is characterized more by what is unknown than what is known about
its direct pharmacological effects. Its established role as a precursor to potent synthetic
cannabinoids makes it a compound of interest for forensic and law enforcement agencies.

Future research should prioritize the in-vitro and in-vivo characterization of Cumyl-INACA to
definitively determine its pharmacological profile. Key research questions include:

e Does Cumyl-INACA exhibit any binding affinity for CB1 and CB2 receptors?

e If there is binding, what is its functional activity (i.e., agonist, antagonist, or allosteric
modulator)?

e What are the metabolic pathways of Cumyl-INACA in humans?
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o Does it possess any off-target activities that could contribute to toxicity?

Answering these questions is crucial for a comprehensive risk assessment and for informing
public health and safety responses to the evolving landscape of new psychoactive substances.
Until such data is available, Cumyl-INACA should be handled with caution, recognizing its
association with the production of dangerous and potent synthetic cannabinoids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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